Cas no 3702-13-4 (1-Ethyl-4-methyl-1H-pyrazol-5-amine)

• Product Name: 1-Ethyl-4-methyl-1H-pyrazol-5-amine
• CAS No: 3702-13-4
• MF: C₆H₁₁N₃
• MW: 125.171640634537
• MDL: MFCD08059943
• CID: 1085140
• PubChem ID: 22456658
• Update Time: 2025-11-02

1-Ethyl-4-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-4-methyl-1H-pyrazol-5-amine
• 1-ethyl-4-methyl-1H-pyrazol-5-amine(SALTDATA: FREE)
• 2-ethyl-4-methylpyrazol-3-amine
• 1-Ethyl-4-methyl-5-aminopyrazol
• 1-ethyl-4-methylpyrazole-5-ylamine
• 2-ethyl-4-methyl-2H-pyrazol-3-ylamine
• STL414962
• DTXSID80625730
• MFCD08059943
• Z367445718
• 3702-13-4
• DB-028927
• 2-Ethyl-4-methyl-pyrazol-3-amine
• BS-37626
• EN300-232542
• XHWLCRAUUAFQTD-UHFFFAOYSA-N
• AKOS005169468
• SCHEMBL691352
• 1-Ethyl-4-methyl-1H-pyrazol-5-amine, AldrichCPR

• MDL： MFCD08059943
• Inchi： 1S/C6H11N3/c1-3-9-6(7)5(2)4-8-9/h4H,3,7H2,1-2H3
• InChI Key： XHWLCRAUUAFQTD-UHFFFAOYSA-N
• SMILES： N1(CC)C(=C(C)C=N1)N

Computed Properties

• Exact Mass: 125.09500
• Monoisotopic Mass: 125.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 94.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 43.84000
• LogP: 1.37480

1-Ethyl-4-methyl-1H-pyrazol-5-amine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-Ethyl-4-methyl-1H-pyrazol-5-amine

Comprehensive Guide to 1-Ethyl-4-methyl-1H-pyrazol-5-amine (CAS No. 3702-13-4): Properties, Applications, and Market Insights

1-Ethyl-4-methyl-1H-pyrazol-5-amine (CAS No. 3702-13-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is known for its unique structural properties, making it a valuable intermediate in the synthesis of bioactive molecules. With the increasing demand for novel drug candidates and crop protection agents, this compound has become a focal point for researchers and industry professionals alike.

The molecular structure of 1-Ethyl-4-methyl-1H-pyrazol-5-amine features a pyrazole ring substituted with an ethyl group at the 1-position and a methyl group at the 4-position, along with an amine functional group at the 5-position. This configuration contributes to its reactivity and versatility in chemical transformations. Recent studies highlight its potential as a building block for small molecule therapeutics, particularly in the development of kinase inhibitors and anti-inflammatory agents.

In the agrochemical sector, 1-Ethyl-4-methyl-1H-pyrazol-5-amine has shown promise as a precursor for pesticide formulations. Its ability to modulate biological pathways in pests while maintaining low environmental toxicity aligns with the growing trend toward sustainable agriculture. Companies are increasingly exploring its use in next-generation crop protection products, driven by regulatory pressures and consumer demand for eco-friendly solutions.

The synthesis of 1-Ethyl-4-methyl-1H-pyrazol-5-amine typically involves multi-step organic reactions, including condensation and cyclization processes. Optimizing these synthetic routes is a key focus for manufacturers aiming to improve yield and cost-efficiency. Advanced techniques such as flow chemistry and catalysis are being investigated to enhance production scalability, addressing the compound's rising demand in global markets.

From a commercial perspective, the market for pyrazole-based compounds like 1-Ethyl-4-methyl-1H-pyrazol-5-amine is expanding rapidly. Analysts attribute this growth to the pharmaceutical industry's pursuit of targeted therapies and the agrochemical sector's shift toward precision farming. North America and Europe currently dominate the market, but Asia-Pacific is emerging as a significant player due to increased R&D investments and manufacturing capabilities.

Quality control is paramount when working with 1-Ethyl-4-methyl-1H-pyrazol-5-amine. Reputable suppliers employ rigorous analytical methods, including HPLC and GC-MS, to ensure high purity and consistency. Researchers are advised to verify certificates of analysis (CoA) and storage conditions, as improper handling can affect the compound's stability and performance in downstream applications.

Recent advancements in computational chemistry have opened new avenues for studying 1-Ethyl-4-methyl-1H-pyrazol-5-amine. Molecular docking simulations and QSAR models are being used to predict its interactions with biological targets, accelerating the discovery of potential therapeutic applications. These in silico approaches complement traditional laboratory experiments, reducing development timelines and costs.

Environmental and safety assessments of 1-Ethyl-4-methyl-1H-pyrazol-5-amine indicate favorable profiles when handled according to standard laboratory protocols. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) and ventilation systems are recommended during handling. The compound's biodegradability and ecotoxicity data support its use in green chemistry initiatives.

Looking ahead, the future of 1-Ethyl-4-methyl-1H-pyrazol-5-amine appears bright. Its adaptability across multiple industries positions it as a high-value chemical intermediate. Innovations in process chemistry and formulation technology are expected to further broaden its applications, particularly in personalized medicine and smart farming solutions. As research continues, this compound will likely play an increasingly important role in addressing global health and agricultural challenges.